N-(3-methoxypropyl)-N'-[2-(1-piperidinyl)ethyl]thiourea
Overview
Description
N-(3-methoxypropyl)-N'-[2-(1-piperidinyl)ethyl]thiourea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as MPTU and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of MPTU is not fully understood. However, it has been suggested that MPTU may inhibit the activity of certain enzymes, such as tyrosinase and cyclooxygenase-2, which are involved in the development of cancer and inflammation. MPTU may also induce apoptosis, a process that leads to the death of cancer cells.
Biochemical and Physiological Effects:
MPTU has been shown to have both biochemical and physiological effects. Biochemically, MPTU can inhibit the activity of certain enzymes, as mentioned earlier. Physiologically, MPTU can reduce inflammation and inhibit the growth of cancer cells. However, more research is needed to fully understand the biochemical and physiological effects of MPTU.
Advantages and Limitations for Lab Experiments
MPTU has several advantages and limitations for lab experiments. One advantage is that it can be synthesized using different methods with good yields. Another advantage is that it has shown promising results in various scientific research applications. However, one limitation is that the mechanism of action of MPTU is not fully understood. Another limitation is that more research is needed to determine the optimal dosage and toxicity of MPTU.
Future Directions
For research on MPTU include investigating its mechanism of action, determining its optimal dosage and toxicity, exploring its potential applications in the treatment of other diseases, and developing new methods for synthesizing MPTU.
Scientific Research Applications
MPTU has been used in various scientific research applications, including its use as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. Studies have shown that MPTU has anti-tumor activity and can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory effects and can reduce inflammation in animal models.
properties
IUPAC Name |
1-(3-methoxypropyl)-3-(2-piperidin-1-ylethyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25N3OS/c1-16-11-5-6-13-12(17)14-7-10-15-8-3-2-4-9-15/h2-11H2,1H3,(H2,13,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDXRJEUQFNRZNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=S)NCCN1CCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.41 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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